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Compound of Interest

Compound Name: 2-Methyl-3-phenylbenzofuran

Cat. No.: B15210741

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches did not yield specific antimicrobial studies on 2-
Methyl-3-phenylbenzofuran. The following information is based on the biological activities of
a closely related derivative, 6-methoxy-2-methyl-3-phenylbenzofuran-5-ol, isolated from the
heartwood of Dalbergia odorifera, and general protocols for antimicrobial screening of
benzofuran compounds.

Introduction

Benzofurans are a class of heterocyclic compounds that have garnered significant interest in
medicinal chemistry due to their diverse pharmacological activities, including antimicrobial, anti-
inflammatory, and anticancer properties. While direct antimicrobial data for 2-Methyl-3-
phenylbenzofuran is not publicly available, studies on structurally similar compounds suggest
potential bioactivity. This document focuses on the known biological properties of a key
derivative, 6-methoxy-2-methyl-3-phenylbenzofuran-5-ol, and provides generalized protocols
for evaluating the antimicrobial efficacy of such compounds.

Featured Compound: 6-methoxy-2-methyl-3-
phenylbenzofuran-5-ol
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A derivative of the target compound, 6-methoxy-2-methyl-3-phenylbenzofuran-5-ol, has been
isolated from Dalbergia odorifera, a plant known for its medicinal properties.[1][2] While specific
antimicrobial data for this compound is not available, it has been shown to exhibit protective
effects against glutamate-induced oxidative injury in HT22 cells and to modulate anti-
inflammatory activity by upregulating heme oxygenase (HO)-1 in BV2 microglia.[2] The crude
extracts of Dalbergia odorifera have demonstrated antibacterial and anti-inflammatory activities,
suggesting that its constituent benzofurans may contribute to these effects.[1][2]

Quantitative Data

Due to the lack of specific studies on the antimicrobial activity of 2-Methyl-3-
phenylbenzofuran and its closely related derivatives, quantitative data such as Minimum
Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) cannot be
provided at this time. The following tables are presented as templates for researchers to
populate with their own experimental data.

Table 1: Antibacterial Activity of 2-Methyl-3-phenylbenzofuran Derivatives (Template)

. ] Zone of Inhibition
Bacterial Strain MIC (pg/mL) MBC (pg/mL)

(mm)

Staphylococcus

aureus

Escherichia coli

Pseudomonas

aeruginosa

Bacillus subtilis

Table 2: Antifungal Activity of 2-Methyl-3-phenylbenzofuran Derivatives (Template)
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Zone of Inhibition

Fungal Strain MIC (pg/mL) MFC (pg/mL)
(mm)

Candida albicans

Aspergillus niger

Experimental Protocols

The following are generalized protocols for the synthesis and antimicrobial screening of
benzofuran derivatives, based on methodologies reported for similar compounds.

General Synthesis of 2-Methyl-3-phenylbenzofuran
Derivatives

A common method for the synthesis of 2,3-disubstituted benzofurans involves the acid-
catalyzed reaction of a phenol with a suitable ketone followed by cyclization. For 2-Methyl-3-
phenylbenzofuran, this could involve the reaction of a substituted phenol with propiophenone

in the presence of an acid catalyst.

Workflow for Synthesis:

Substituted Phenol

Propiophenone - Purification (e.g., Chromatography) )

Acid Catalyst

Click to download full resolution via product page

Caption: General synthesis workflow for 2-Methyl-3-phenylbenzofuran derivatives.

Protocol for Antimicrobial Susceptibility Testing
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The following protocol outlines the broth microdilution method for determining the Minimum
Inhibitory Concentration (MIC) of a test compound.

Materials:

e Test compound (e.g., 2-Methyl-3-phenylbenzofuran derivative) dissolved in a suitable
solvent (e.g., DMSO).

o Bacterial or fungal strains.

o Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).
o 96-well microtiter plates.

» Positive control (standard antibiotic/antifungal).

e Negative control (broth and solvent).

Procedure:

e Preparation of Inoculum: Culture the microbial strain overnight and adjust the turbidity to a
0.5 McFarland standard.

o Serial Dilution: Prepare a two-fold serial dilution of the test compound in the broth medium in
the 96-well plate.

e Inoculation: Add the prepared microbial inoculum to each well.
e Controls: Include wells for positive and negative controls.

 Incubation: Incubate the plates at the appropriate temperature and duration for the specific
microorganism.

e Determination of MIC: The MIC is the lowest concentration of the compound that completely
inhibits visible growth of the microorganism.

Workflow for MIC Determination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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